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Compound of Interest

Compound Name: Nitroterephthalic acid

Cat. No.: B051535 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the primary isomers of nitroterephthalic
acid, focusing on their chemical properties, synthesis, and relevant experimental procedures.

Nitroterephthalic acids are important intermediates in organic synthesis, particularly as

precursors for specialty polymers and as organic linkers in the creation of Metal-Organic

Frameworks (MOFs).[1]

Isomers of Nitroterephthalic Acid
Terephthalic acid (1,4-benzenedicarboxylic acid) is a symmetrical aromatic dicarboxylic acid.

Mononitration of the aromatic ring leads to a single positional isomer due to the molecule's

symmetry: 2-nitroterephthalic acid.[2][3] While some older literature or supplier databases

may ambiguously refer to "3-nitroterephthalic acid" or "nitroterephthalic acid," these

designations typically resolve to the same compound, 2-nitroterephthalic acid (CAS Number:

610-29-7), as the numbering convention prioritizes the lowest locant for substituents.[2][3] For

clarity, this guide will refer to it as 2-nitroterephthalic acid.

It is important to distinguish nitroterephthalic acid from nitrophthalic acid, which is derived

from phthalic acid (1,2-benzenedicarboxylic acid) and exists as two distinct isomers: 3-

nitrophthalic acid and 4-nitrophthalic acid.[4] This guide focuses exclusively on the isomers

derived from terephthalic acid.
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The logical relationship between the parent compound and its primary nitrated derivative is

illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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